Cas no 2825008-56-6 (2-(4-Fluorophenyl)-1-methylpiperazine dihydrochloride)

2-(4-Fluorophenyl)-1-methylpiperazine dihydrochloride is a fluorinated piperazine derivative commonly utilized as an intermediate in pharmaceutical synthesis and biochemical research. Its structural features, including the 4-fluorophenyl group and methyl-substituted piperazine core, contribute to its utility in the development of bioactive compounds, particularly in CNS-targeting applications. The dihydrochloride salt form enhances solubility and stability, facilitating handling and storage. This compound is valued for its consistent purity and well-characterized properties, making it suitable for precise synthetic routes and mechanistic studies. Its applications extend to ligand design and receptor modulation studies, where fluorinated analogs are often preferred for their improved metabolic stability and binding affinity.
2-(4-Fluorophenyl)-1-methylpiperazine dihydrochloride structure
2825008-56-6 structure
Product Name:2-(4-Fluorophenyl)-1-methylpiperazine dihydrochloride
CAS No:2825008-56-6
MF:C11H17Cl2FN2
MW:267.170484304428
CID:6153496
PubChem ID:165815701
Update Time:2025-06-12

2-(4-Fluorophenyl)-1-methylpiperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • EN300-37470043
    • 2-(4-fluorophenyl)-1-methylpiperazine dihydrochloride
    • 2825008-56-6
    • 2-(4-Fluorophenyl)-1-methylpiperazine dihydrochloride
    • Inchi: 1S/C11H15FN2.2ClH/c1-14-7-6-13-8-11(14)9-2-4-10(12)5-3-9;;/h2-5,11,13H,6-8H2,1H3;2*1H
    • InChI Key: HNRGYSFWBTVTPN-UHFFFAOYSA-N
    • SMILES: Cl.Cl.FC1C=CC(=CC=1)C1CNCCN1C

Computed Properties

  • Exact Mass: 266.0752821g/mol
  • Monoisotopic Mass: 266.0752821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3Ų

2-(4-Fluorophenyl)-1-methylpiperazine dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-37470043-0.05g
2-(4-fluorophenyl)-1-methylpiperazine dihydrochloride
2825008-56-6 95.0%
0.05g
$81.0 2025-03-16
Enamine
EN300-37470043-0.1g
2-(4-fluorophenyl)-1-methylpiperazine dihydrochloride
2825008-56-6 95.0%
0.1g
$120.0 2025-03-16
Enamine
EN300-37470043-0.25g
2-(4-fluorophenyl)-1-methylpiperazine dihydrochloride
2825008-56-6 95.0%
0.25g
$172.0 2025-03-16
Enamine
EN300-37470043-0.5g
2-(4-fluorophenyl)-1-methylpiperazine dihydrochloride
2825008-56-6 95.0%
0.5g
$320.0 2025-03-16
Enamine
EN300-37470043-1.0g
2-(4-fluorophenyl)-1-methylpiperazine dihydrochloride
2825008-56-6 95.0%
1.0g
$428.0 2025-03-16
Enamine
EN300-37470043-2.5g
2-(4-fluorophenyl)-1-methylpiperazine dihydrochloride
2825008-56-6 95.0%
2.5g
$838.0 2025-03-16
Enamine
EN300-37470043-5.0g
2-(4-fluorophenyl)-1-methylpiperazine dihydrochloride
2825008-56-6 95.0%
5.0g
$1240.0 2025-03-16
Enamine
EN300-37470043-10.0g
2-(4-fluorophenyl)-1-methylpiperazine dihydrochloride
2825008-56-6 95.0%
10.0g
$1839.0 2025-03-16
Aaron
AR028RN5-50mg
2-(4-fluorophenyl)-1-methylpiperazinedihydrochloride
2825008-56-6 95%
50mg
$137.00 2025-02-16
Aaron
AR028RN5-100mg
2-(4-fluorophenyl)-1-methylpiperazinedihydrochloride
2825008-56-6 95%
100mg
$190.00 2025-02-16

Additional information on 2-(4-Fluorophenyl)-1-methylpiperazine dihydrochloride

Research Brief on 2-(4-Fluorophenyl)-1-methylpiperazine Dihydrochloride (CAS: 2825008-56-6)

2-(4-Fluorophenyl)-1-methylpiperazine dihydrochloride (CAS: 2825008-56-6) is a chemical compound of significant interest in medicinal chemistry and neuropharmacology research. This piperazine derivative has shown potential as a key intermediate in the synthesis of bioactive molecules targeting central nervous system disorders. Recent studies have focused on its role as a precursor for serotonin receptor modulators, particularly 5-HT1A and 5-HT2A ligands, with implications for treating depression, anxiety, and schizophrenia.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing novel atypical antipsychotics. Researchers utilized 2-(4-Fluorophenyl)-1-methylpiperazine dihydrochloride as a building block to create a series of compounds with improved D2/5-HT2A receptor binding profiles. The dihydrochloride salt form was particularly noted for its enhanced solubility and stability in aqueous formulations compared to the free base form.

Pharmacokinetic studies conducted in 2024 revealed that derivatives containing this structural motif exhibit favorable blood-brain barrier penetration. The fluorophenyl group contributes to optimal lipophilicity (logP ~2.3), while the methylpiperazine moiety provides necessary hydrogen bonding capacity for receptor interaction. These properties make it a valuable scaffold for CNS drug development.

Recent synthetic improvements have focused on greener chemistry approaches for producing 2-(4-Fluorophenyl)-1-methylpiperazine dihydrochloride. A 2024 publication in Organic Process Research & Development described a continuous flow synthesis method that reduced reaction times from 18 hours to 45 minutes while maintaining yields above 85%. This advancement addresses previous challenges in scaling up production of this important intermediate.

Emerging applications include its use in positron emission tomography (PET) tracer development. The fluorine-18 labeled analog ([18F]2-(4-fluorophenyl)-1-methylpiperazine) is being evaluated as a potential radioligand for serotonin receptor imaging. Preliminary results show promising in vivo stability and specific binding in primate models, with clinical trials anticipated in 2025.

Safety and toxicology data compiled in recent regulatory filings indicate that 2-(4-Fluorophenyl)-1-methylpiperazine dihydrochloride has an acceptable preclinical safety profile. Acute toxicity studies in rodents established an LD50 >500 mg/kg, while genotoxicity assays (Ames test, micronucleus) showed no mutagenic potential at therapeutic concentrations. These findings support its continued development as a pharmaceutical intermediate.

The compound's commercial availability has expanded significantly, with current Good Manufacturing Practice (cGMP) certified suppliers offering kilogram-scale quantities. Market analysis projects a compound annual growth rate of 7.2% for this intermediate through 2028, driven by increasing demand for next-generation neuropsychiatric therapeutics.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd